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Compound of Interest

Compound Name: Allatostatin II

Cat. No.: B612758 Get Quote

Application Note
This document provides a detailed protocol for the solid-phase synthesis of Allatostatin II (Dip-

AST II), a neuropeptide from the cockroach Diploptera punctata. The synthesis is based on the

widely used Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy. Allatostatin II has the

amino acid sequence Gly-Asp-Gly-Arg-Leu-Tyr-Ala-Phe-Gly-Leu-NH₂.[1] This protocol is

intended for researchers in peptide chemistry, drug development, and related fields.

The synthesis commences on a Rink Amide resin to generate the C-terminal amide. The

protocol outlines the sequential coupling of Fmoc-protected amino acids, followed by cleavage

from the resin with simultaneous removal of side-chain protecting groups. Finally, the crude

peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC) and

characterized by mass spectrometry.

Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of Allatostatin II.
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Parameter Value Reference

Peptide Sequence
Gly-Asp-Gly-Arg-Leu-Tyr-Ala-

Phe-Gly-Leu-NH₂
[1]

Molecular Formula C₅₄H₈₃N₁₅O₁₃ Calculated

Average Molecular Weight 1186.34 Da Calculated

Monoisotopic Molecular

Weight
1185.62 Da Calculated

Purity (by HPLC) >95% Typical result for SPPS

Overall Yield 55-60% [2] (for a similar peptide)

Experimental Protocol
Materials and Reagents

Resin: Rink Amide AM resin (0.5 - 0.8 mmol/g loading)

Fmoc-protected amino acids:

Fmoc-Leu-OH

Fmoc-Gly-OH

Fmoc-Phe-OH

Fmoc-Ala-OH

Fmoc-Tyr(tBu)-OH

Fmoc-Arg(Pbf)-OH

Fmoc-Asp(OtBu)-OH

Coupling Reagents:

HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)
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HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate)

DIPEA (N,N'-Diisopropylethylamine)

Deprotection Reagent: 20% (v/v) piperidine in DMF

Solvents:

DMF (N,N'-Dimethylformamide), peptide synthesis grade

DCM (Dichloromethane)

Methanol

Diethyl ether, cold

Cleavage Cocktail:

TFA (Trifluoroacetic acid), reagent grade

TIS (Triisopropylsilane)

Water, deionized

Purification:

RP-HPLC system with a C18 column

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile

Characterization: Mass spectrometer (e.g., ESI-MS or MALDI-TOF)

Synthesis Workflow
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Synthesis Cycle

Start: Rink Amide Resin

Resin Swelling in DMF

Fmoc Deprotection
(20% Piperidine/DMF)

Amino Acid Coupling
(Fmoc-AA-OH, HBTU/HATU, DIPEA)

DMF Wash

Repeat for each
amino acid in sequence

Final Fmoc Deprotection

Cleavage and Side-Chain Deprotection
(TFA/TIS/H₂O)

Precipitation in cold Diethyl Ether

Purification by RP-HPLC

Characterization by Mass Spectrometry

Lyophilized Allatostatin II

Click to download full resolution via product page

Caption: Solid-phase synthesis workflow for Allatostatin II.
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Step-by-Step Procedure
Resin Preparation:

Swell the Rink Amide resin in DMF for 30 minutes in a reaction vessel.

Drain the DMF.

Fmoc Deprotection:

Add 20% piperidine in DMF to the resin and agitate for 5 minutes.

Drain the solution.

Add a fresh portion of 20% piperidine in DMF and agitate for 15 minutes.

Drain the solution and wash the resin thoroughly with DMF (5 times).

Amino Acid Coupling (Example for the first amino acid, Leu):

In a separate vial, dissolve Fmoc-Leu-OH (3 eq.), HBTU/HATU (2.9 eq.), and DIPEA (6

eq.) in DMF.

Add the activated amino acid solution to the deprotected resin.

Agitate the reaction mixture for 1-2 hours at room temperature.

Perform a Kaiser test to confirm the completion of the coupling reaction. If the test is

positive (blue beads), repeat the coupling.

Drain the coupling solution and wash the resin with DMF (3 times) and DCM (3 times).

Chain Elongation:

Repeat steps 2 and 3 for each subsequent amino acid in the Allatostatin II sequence in

the C- to N-terminal direction: Gly, Phe, Ala, Tyr(tBu), Leu, Arg(Pbf), Gly, Asp(OtBu), Gly.

Final Deprotection:
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After the final coupling, perform a final Fmoc deprotection (step 2).

Cleavage and Side-Chain Deprotection:

Wash the peptide-resin with DCM and dry it under vacuum.

Prepare the cleavage cocktail: 95% TFA, 2.5% TIS, and 2.5% water.

Add the cleavage cocktail to the dried resin and incubate for 2-3 hours at room

temperature with occasional swirling.

Filter the resin and collect the filtrate.

Wash the resin with a small amount of fresh cleavage cocktail and combine the filtrates.

Peptide Precipitation and Purification:

Precipitate the crude peptide by adding the TFA filtrate to cold diethyl ether.

Centrifuge the mixture to pellet the peptide, decant the ether, and wash the pellet with cold

ether.

Dry the crude peptide pellet under vacuum.

Dissolve the crude peptide in a minimal amount of mobile phase A and purify using

preparative RP-HPLC with a suitable gradient of mobile phase B.

Collect the fractions containing the pure peptide and lyophilize to obtain a white powder.

Characterization:

Confirm the identity of the purified Allatostatin II by mass spectrometry to verify the

molecular weight.

Signaling Pathway
Allatostatin II acts as a neuropeptide that inhibits the synthesis of juvenile hormone (JH) in

insects. The precise signaling pathway is complex and can involve G-protein coupled receptors

(GPCRs).
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Caption: Simplified signaling pathway of Allatostatin II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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